Cas no 130170-03-5 (4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-6-(3-hydroxy-3-methylbutyl)-3-(4-hydroxyphenyl)-8,8-dimethyl- (9CI))

• Product name: 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-6-(3-hydroxy-3-methylbutyl)-3-(4-hydroxyphenyl)-8,8-dimethyl- (9CI)
• CAS No: 130170-03-5
• MF: C₂₅H₂₆O₆
• MW: 422.470347881317
• CID: 174260

4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-6-(3-hydroxy-3-methylbutyl)-3-(4-hydroxyphenyl)-8,8-dimethyl- (9CI) Chemical and Physical Properties

Names and Identifiers

• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one,5-hydroxy-6-(3-hydroxy-3-methylbutyl)-3-(4-hydroxyphenyl)-8,8-dimethyl- (9CI)
• Euchrenoneb7
• 4H,8H-Benzo[1,2-b:3,4-b']dipyran-4-one, 5-hydroxy-6-(3-hydroxy-3-methylbutyl)-3-(4-hydroxyphenyl)-8,8-dimethyl- (9CI)

• Inchi： 1S/C25H26O6/c1-24(2,29)11-9-16-20(27)19-21(28)18(14-5-7-15(26)8-6-14)13-30-23(19)17-10-12-25(3,4)31-22(16)17/h5-8,10,12-13,26-27,29H,9,11H2,1-4H3
• InChI Key： BPXHIAACGCIWGL-UHFFFAOYSA-N
• SMILES： C12=C(CCC(O)(C)C)C(O)=C3C(=O)C(C4=CC=C(O)C=C4)=COC3=C1C=CC(C)(C)O2

Computed Properties

• Exact Mass: 272.08309
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 6
• Heavy Atom Count: 31
• XLogP3: 2.745

Experimental Properties

• Density: 1.297±0.06 g/cm3(Predicted)
• Boiling Point: 668.5±55.0 °C(Predicted)
• PSA: 52.54
• pka: 6.73±0.40(Predicted)

Related Categories

• Solvents and Organic Chemicals Organic Compounds Phenylpropanoids and polyketides Isoflavonoids 6-prenylated isoflavanones